6-Carbamoyl-2,3-dihydro-1,4-phthalazinedione

• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 1,4-dioxo-2,3-dihydrophthalazine-6-carboxamide
• InChI: InChI=1S/C9H7N3O3/c10-7(13)4-1-2-5-6(3-4)9(15)12-11-8(5)14/h1-3H,(H2,10,13)(H,11,14)(H,12,15)
• InChI Key: LZSOIDSWGQTHOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)N)C(=O)NNC2=O

Description

6-Carbamoyl-2,3-dihydro-1,4-phthalazinedione is a useful research compound. Its molecular formula is C9H7N3O3 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Carbamoylphthalimide (2.00 g, 0.011 mol) was suspended in 12 ml of N-methyl-2-pyrrolidinone, followed by the dropwise addition of 0.8 ml of hydrazine hydrate. The obtained mixture was stirred at room temperature for 30 minutes, followed by the addition of 5.5 ml of 3N hydrochloric acid and 50 ml of water. The crystals thus precipitated were recovered by filtration, washed with water and dried with hot air. The title compound (2.0 g) was obtained as a light brown crystal (yield: 94%).